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Compound of Interest

Compound Name:
1-Isopropyl-4-(4-

hydroxyphenyl)piperazine

Cat. No.: B037068 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of 1-Isopropyl-4-(4-
hydroxyphenyl)piperazine

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Isopropyl-4-(4-hydroxyphenyl)piperazine, also known as 4-(4-propan-2-ylpiperazin-1-

yl)phenol, is a heterocyclic organic compound featuring a piperazine ring substituted with

isopropyl and 4-hydroxyphenyl groups. This molecule serves as a critical building block in the

pharmaceutical industry, most notably as a key intermediate in the synthesis of the broad-

spectrum triazole antifungal agent, Terconazole[1][2]. The versatile structure of piperazine and

its derivatives makes them a subject of ongoing research for various therapeutic applications,

including the development of novel antifungal, anticancer, and central nervous system (CNS)

modulating agents[1]. This guide provides a comprehensive overview of its chemical

properties, synthesis protocols, and biological significance.

Chemical and Physical Properties
The fundamental chemical and physical properties of 1-Isopropyl-4-(4-
hydroxyphenyl)piperazine are summarized below. It is important to note that while the

melting point has been experimentally determined, some physical properties like boiling point

and density are based on computational predictions.
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Property Value Source(s)

IUPAC Name
4-(4-propan-2-ylpiperazin-1-

yl)phenol
[3]

CAS Number 67914-97-0 [1][2][4][5]

Molecular Formula C₁₃H₂₀N₂O [2][4]

Molecular Weight 220.31 g/mol [1][2]

Appearance White crystalline solid powder [2]

Melting Point 244–247 °C [2][6]

Boiling Point 364.8 ± 37.0 °C (Predicted)

Density 1.083 ± 0.06 g/cm³ (Predicted)

pKa 12.18 ± 0.30 (Predicted)

InChI Key
BMBPGRMBBHKAEP-

UHFFFAOYSA-N
[1]

Canonical SMILES
CC(C)N1CCN(CC1)C2=CC=C

(C=C2)O
[4]

Synthesis and Experimental Protocols
The synthesis of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine can be achieved through

several established chemical pathways. The selection of a particular method may depend on

factors such as starting material availability, scalability, and desired purity.

Reductive Alkylation of N-(4-hydroxyphenyl)piperazine
This is a common laboratory-scale method involving the reaction of N-(4-

hydroxyphenyl)piperazine with acetone in the presence of a reducing agent.[1]

Experimental Protocol:

Dissolve N-(4-hydroxyphenyl)piperazine (5.35 g) and acetone (8.7 g) in a mixture of

methanol (100 ml) and water (20 ml).[6]
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Add sodium cyanoborohydride (3.78 g) to the stirred solution.[6]

Adjust the pH of the solution to 7.5 using a few drops of N hydrochloric acid.[6]

Continue stirring at room temperature (~20 °C) for 19 hours.[6]

Add further portions of acetone (8.7 g) and sodium cyanoborohydride (1.89 g) and re-adjust

the pH to 7.5.[6]

Stir for an additional 8 hours at room temperature.[6]

Add water (100 ml) to precipitate the solid product.[6]

Collect the solid by suction filtration and dry it under vacuum over phosphorous pentoxide to

a constant weight.[6]

Recrystallize the crude product from a mixture of ethanol and methanol to yield pure 1-
isopropyl-4-(4-hydroxyphenyl)piperazine. The reported yield is approximately 72%.[6]

Caption: Reductive Alkylation Workflow

Selective Demethylation
An alternative synthetic route involves the demethylation of a methoxy precursor, 1-isopropyl-4-

(4-methoxyphenyl)piperazine. This method can simplify the purification process.[1]

Experimental Protocol:

Reflux 1-isopropyl-4-(4-methoxyphenyl)piperazine with a strong acid, such as 48% aqueous

hydrobromic acid (HBr).[1]

Maintain the reaction temperature between 110-120°C for several hours to ensure complete

demethylation.[1]

Upon reaction completion, proceed with standard work-up and purification procedures to

isolate the final hydroxylated product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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